5-chloro-N-[(4-chlorophenyl)methyl]-1,3-dimethylpyrazole-4-sulfonamide

• IUPAC Name: 5-chloro-N-[(4-chlorophenyl)methyl]-1,3-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C12H13Cl2N3O2S/c1-8-11(12(14)17(2)16-8)20(18,19)15-7-9-3-5-10(13)6-4-9/h3-6,15H,7H2,1-2H3
• InChI Key: VYJDEXDDQZALHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)NCC2=CC=C(C=C2)Cl)Cl)C
• Molecular Formula: C12H13Cl2N3O2S
• Molecular Weight: 334.2 g/mol

Description

The compound “5-chloro-N-[(4-chlorophenyl)methyl]-1,3-dimethylpyrazole-4-sulfonamide” belongs to the class of organic compounds known as sulfonamides. Sulfonamides are compounds containing a sulfonamide group, which is a functional group characterized by a sulfur atom covalently bonded to an amine group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted with a methyl group, a chloro group, and a sulfonamide group.

Chemical Reactions Analysis

Again, while specific chemical reactions involving this compound are not available, sulfonamides in general are known to undergo a variety of chemical reactions. For example, they can participate in condensation reactions to form larger molecules.

Mechanism of Action

The mechanism of action of sulfonamides is typically related to their ability to inhibit the growth of bacteria by preventing the synthesis of folic acid, which is essential for bacterial growth.

Safety and Hazards

Sulfonamides can be hazardous if ingested or if they come into contact with the skin or eyes. They may also be harmful if inhaled.

Future Directions

The future research directions for a compound like this could involve exploring its potential uses in medicine, given the known antibacterial properties of sulfonamides. Additionally, its potential environmental impact could be another area of study.